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Compound Name: 1,1,1,2,3,3,3-Heptachloropropane

CAS No.: 3849-33-0

Cat. No.: B1582496

Get Quote

Abstract
Polychlorinated alkanes (PCAs), commercially known as Chlorinated Paraffins (CPs), represent

a complex class of industrial chemicals used as flame retardants and plasticizers.[1][2][3] Due

to their persistence, bioaccumulation potential, and toxicity (PBT), Short-Chain Chlorinated

Paraffins (SCCPs) are listed under Annex A of the Stockholm Convention. This guide provides

a rigorous framework for the safe handling, extraction, and analytical quantification of CPs in

research settings, specifically tailored for toxicology and drug development workflows.

Chemical Classification & Regulatory Landscape[4]
[5]
PCAs are complex mixtures of polychlorinated n-alkanes characterized by carbon chain length

and degree of chlorination.[1][2] Proper classification is the first step in risk assessment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1582496#bc-rfq
https://toxicslink.org/wp-content/uploads/2024/01/Toxic%20Link%20-%20Chlorinated.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7447893/
https://www.inchem.org/documents/iarc/vol48/48-02.html
https://toxicslink.org/wp-content/uploads/2024/01/Toxic%20Link%20-%20Chlorinated.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7447893/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Acronym Chain Length
Chlorine
Content (%)

Regulatory
Status

Short-Chain SCCP C10 – C13 40 – 70%

Stockholm

Convention

Annex A

(Elimination);

IARC Group 2B

(Possibly

Carcinogenic).

Medium-Chain MCCP C14 – C17 40 – 70%

Under review for

Stockholm

listing; TSCA

Significant New

Use Rules

(SNUR).

Long-Chain LCCP C18+ 40 – 70%

Lower toxicity

profile but

emerging

concern for

persistence.

Key Hazard Mechanism: SCCPs and MCCPs disrupt endocrine function and induce hepatic

enzyme proliferation (peroxisome proliferation). Their high lipophilicity (

) drives rapid bioaccumulation in lipid-rich tissues, posing significant contamination risks in
laboratory environments.

Engineering Controls & Personal Protective
Equipment (PPE)
Handling CPs requires a defense-in-depth approach.[4] Standard nitrile gloves are often

insufficient for prolonged contact with chlorinated hydrocarbons due to solvation of the polymer

matrix.

PPE Selection Logic
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Respiratory: CPs have low vapor pressure at room temperature, but heating or

aerosolization (e.g., during sonication or evaporation) requires a fume hood.

Dermal: Chlorinated alkanes can permeate standard nitrile.

Splash Contact: Nitrile (minimum 5 mil) is acceptable for incidental contact only.

Immersion/Handling:Viton® (Fluoroelastomer) or Silver Shield® (Laminate) gloves are

required. Viton provides superior resistance to permeation by chlorinated solvents.[5]

Visualization: Risk Assessment & PPE Decision Tree
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Start: CP Handling Assessment

Physical State?
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Viscous Liquid / Solid (LCCP)
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Contact Type?

Incidental Splash Direct Handling / Extraction

Gloves: Double Nitrile
(Change immediately upon splash)

Gloves: Viton® or Laminate
(Required for permeation resistance)

Benchtop w/ Local Exhaust
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Figure 1: Decision logic for selecting engineering controls and PPE based on CP chain length

and manipulation type.

Protocol: Analytical Extraction & Cleanup
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Application: Quantification of SCCPs/MCCPs in biological tissue (e.g., liver, plasma) for

toxicology studies. Method Basis: Modified EPA Method 3550C (Ultrasonic Extraction) and

Method 3630C (Silica Gel Cleanup).

Principle
CPs are chemically stable against concentrated sulfuric acid. This property is exploited to

remove interfering lipids and biological matrices which are destroyed by acid treatment, while

CPs remain intact.

Reagents & Materials
Solvents: n-Hexane and Dichloromethane (DCM), Pesticide Grade.

Internal Standards (IS):

C-labeled SCCP mixture (e.g.,

C

-

). Crucial for correcting matrix effects and recovery losses.

Cleanup Media: Acidified Silica Gel (44% w/w concentrated

on silica).

Step-by-Step Workflow
Step 1: Sample Preparation

Homogenize 1–5 g of tissue sample.

Mix with anhydrous sodium sulfate (

) until a free-flowing powder is obtained to remove moisture.

Step 2: Extraction (Ultrasound Assisted)
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Transfer sample to a glass centrifuge tube.

Spike IS: Add 10 µL of

C-labeled SCCP standard (100 ng/mL). Allow to equilibrate for 30 mins.

Add 20 mL of Hexane:DCM (1:1 v/v).

Sonicate for 20 minutes (pulsed mode to prevent overheating).

Centrifuge at 3000 rpm for 5 minutes; collect supernatant.

Repeat extraction twice; combine supernatants.

Step 3: Acid Silica Cleanup (Lipid Removal) Note: This step is critical. CPs cannot be analyzed

by GC-MS in the presence of lipids.

Pack a glass column with 5 g of Acidified Silica Gel.

Condition column with 20 mL Hexane.

Concentrate the sample extract to ~2 mL and load onto the column.

Elute CPs with 30 mL of Hexane:DCM (9:1 v/v).

Scientific Insight: CPs elute rapidly due to lack of polar functional groups, while degraded

lipid byproducts are retained or destroyed by the acid phase.

Step 4: Instrumental Analysis (GC-ECNI-MS)

Instrument: Gas Chromatography coupled to Mass Spectrometry.[6]

Ionization Mode: Electron Capture Negative Ionization (ECNI).

Why ECNI? CPs fragment excessively in standard Electron Impact (EI) mode, making

identification impossible. ECNI provides high sensitivity for electronegative (chlorinated)

compounds and simplifies the spectra to
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or

.

Visualization: Analytical Workflow
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Figure 2: Analytical workflow for the extraction and quantification of CPs from biological

matrices.

Waste Management & Decontamination
Because SCCPs are Persistent Organic Pollutants (POPs), "dilution is not the solution." Strict

adherence to disposal protocols is mandatory to prevent environmental release.

Segregation: Do not mix CP waste with general organic solvents. Label clearly as

"Halogenated Waste - Contains POPs."

Destruction: Waste must be sent to facilities equipped with High-Temperature Incineration

(>1100°C) with rapid quenching.

Reasoning: Low-temperature incineration (<800°C) of chlorinated alkanes can facilitate

the de novo synthesis of Polychlorinated Dibenzo-p-dioxins and Furans (PCDD/Fs), which

are significantly more toxic.

Spill Cleanup:

Absorb with vermiculite or sand.

Do not use sawdust or paper towels (combustible materials mixed with oxidizers/chlorine

sources can be hazardous in bulk storage).

Clean surface with toluene followed by soapy water; collect all cleaning materials as

hazardous waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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